Cas no 2172498-38-1 (ethyl 2-(1-cyclopropyl-1H-imidazol-2-yl)(hydroxy)methyl-4-oxopentanoate)
ethyl 2-(1-cyclopropyl-1H-imidazol-2-yl)(hydroxy)methyl-4-oxopentanoate Chemical and Physical Properties
Names and Identifiers
-
- EN300-1592322
- ethyl 2-[(1-cyclopropyl-1H-imidazol-2-yl)(hydroxy)methyl]-4-oxopentanoate
- 2172498-38-1
- ethyl 2-(1-cyclopropyl-1H-imidazol-2-yl)(hydroxy)methyl-4-oxopentanoate
-
- Inchi: 1S/C14H20N2O4/c1-3-20-14(19)11(8-9(2)17)12(18)13-15-6-7-16(13)10-4-5-10/h6-7,10-12,18H,3-5,8H2,1-2H3
- SMILES: OC(C(C(=O)OCC)CC(C)=O)C1=NC=CN1C1CC1
Computed Properties
- Exact Mass: 280.14230712g/mol
- Monoisotopic Mass: 280.14230712g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 8
- Complexity: 370
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 81.4Ų
ethyl 2-(1-cyclopropyl-1H-imidazol-2-yl)(hydroxy)methyl-4-oxopentanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1592322-0.05g |
ethyl 2-[(1-cyclopropyl-1H-imidazol-2-yl)(hydroxy)methyl]-4-oxopentanoate |
2172498-38-1 | 0.05g |
$827.0 | 2023-07-10 | ||
| Enamine | EN300-1592322-0.1g |
ethyl 2-[(1-cyclopropyl-1H-imidazol-2-yl)(hydroxy)methyl]-4-oxopentanoate |
2172498-38-1 | 0.1g |
$867.0 | 2023-07-10 | ||
| Enamine | EN300-1592322-0.25g |
ethyl 2-[(1-cyclopropyl-1H-imidazol-2-yl)(hydroxy)methyl]-4-oxopentanoate |
2172498-38-1 | 0.25g |
$906.0 | 2023-07-10 | ||
| Enamine | EN300-1592322-0.5g |
ethyl 2-[(1-cyclopropyl-1H-imidazol-2-yl)(hydroxy)methyl]-4-oxopentanoate |
2172498-38-1 | 0.5g |
$946.0 | 2023-07-10 | ||
| Enamine | EN300-1592322-1.0g |
ethyl 2-[(1-cyclopropyl-1H-imidazol-2-yl)(hydroxy)methyl]-4-oxopentanoate |
2172498-38-1 | 1.0g |
$986.0 | 2023-07-10 | ||
| Enamine | EN300-1592322-2.5g |
ethyl 2-[(1-cyclopropyl-1H-imidazol-2-yl)(hydroxy)methyl]-4-oxopentanoate |
2172498-38-1 | 2.5g |
$1931.0 | 2023-07-10 | ||
| Enamine | EN300-1592322-5.0g |
ethyl 2-[(1-cyclopropyl-1H-imidazol-2-yl)(hydroxy)methyl]-4-oxopentanoate |
2172498-38-1 | 5.0g |
$2858.0 | 2023-07-10 | ||
| Enamine | EN300-1592322-10.0g |
ethyl 2-[(1-cyclopropyl-1H-imidazol-2-yl)(hydroxy)methyl]-4-oxopentanoate |
2172498-38-1 | 10.0g |
$4236.0 | 2023-07-10 | ||
| Enamine | EN300-1592322-50mg |
ethyl 2-[(1-cyclopropyl-1H-imidazol-2-yl)(hydroxy)methyl]-4-oxopentanoate |
2172498-38-1 | 50mg |
$827.0 | 2023-09-23 | ||
| Enamine | EN300-1592322-100mg |
ethyl 2-[(1-cyclopropyl-1H-imidazol-2-yl)(hydroxy)methyl]-4-oxopentanoate |
2172498-38-1 | 100mg |
$867.0 | 2023-09-23 |
ethyl 2-(1-cyclopropyl-1H-imidazol-2-yl)(hydroxy)methyl-4-oxopentanoate Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on ethyl 2-(1-cyclopropyl-1H-imidazol-2-yl)(hydroxy)methyl-4-oxopentanoate
Introduction to Ethyl 2-(1-cyclopropyl-1H-imidazol-2-yl)(hydroxy)methyl-4-oxopentanoate (CAS No. 2172498-38-1)
Ethyl 2-(1-cyclopropyl-1H-imidazol-2-yl)(hydroxy)methyl-4-oxopentanoate, a compound with the chemical identifier CAS No. 2172498-38-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural framework of this molecule incorporates several key functional groups that contribute to its unique chemical and biological properties.
The molecular structure of Ethyl 2-(1-cyclopropyl-1H-imidazol-2-yl)(hydroxy)methyl-4-oxopentanoate is characterized by a five-carbon backbone with an ester group at the fourth carbon, a hydroxymethyl group at the second carbon, and an imidazole ring attached to the first carbon. The presence of the cyclopropyl group and the imidazole moiety introduces steric and electronic effects that influence the compound's reactivity and interactions with biological targets.
Recent studies have highlighted the potential of imidazole derivatives as pharmacological agents due to their ability to modulate various biological pathways. The imidazole ring in Ethyl 2-(1-cyclopropyl-1H-imidazol-2-yl)(hydroxy)methyl-4-oxopentanoate has been shown to interact with a range of enzymes and receptors, suggesting its utility in developing drugs for therapeutic applications. For instance, imidazole-based compounds have been explored for their anti-inflammatory, antifungal, and antimicrobial properties.
The hydroxymethyl group in the molecular structure of this compound also plays a crucial role in its biological activity. Hydroxymethyl groups are known to participate in hydrogen bonding, which can enhance the binding affinity of a molecule to its target. This feature makes Ethyl 2-(1-cyclopropyl-1H-imidazol-2-yl)(hydroxy)methyl-4-oxopentanoate a promising candidate for further development as a lead compound in drug discovery.
In addition to its structural features, the compound's solubility and stability are important factors that influence its potential applications. Ethyl 2-(1-cyclopropyl-1H-imidazol-2-yl)(hydroxy)methyl-4-oxopentanoate has been found to exhibit good solubility in both organic solvents and aqueous media, which facilitates its use in various chemical and biological assays. Furthermore, its stability under different storage conditions makes it suitable for long-term research and development purposes.
The cyclopropyl group in the molecule contributes to its unique steric properties, which can influence how it interacts with biological targets. Cyclopropyl groups are known to introduce rigidity into molecular structures, which can enhance binding specificity. This feature has been exploited in the design of drugs that target enzymes with specific active sites.
Current research in pharmaceutical chemistry is focused on developing novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. Ethyl 2-(1-cyclopropyl-1H-imidazol-2-yl)(hydroxy)methyl-4-oxopentanoate has emerged as a promising candidate due to its structural features and potential biological activities. Studies have shown that this compound can inhibit certain enzymes involved in cancer cell proliferation and inflammation.
The synthesis of Ethyl 2-(1-cyclopropyl-1H-imidazol-2-yl)(hydroxy)methyl-4-octonate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to produce this compound in sufficient quantities for further studies. These techniques include catalytic hydrogenation, nucleophilic substitution reactions, and protection-deprotection strategies.
One of the key challenges in working with this compound is its sensitivity to environmental conditions such as moisture and light. To address these issues, researchers have developed protocols for handling and storing Ethyl 2-(1-cyclopropylel-H-imidazol)- hydroxymethyloxopentanoat under controlled conditions. These protocols ensure that the compound remains stable throughout various stages of research and development.
The pharmacokinetic properties of Ethly ( hydroxymethyI)- oxo-pentanooat also need to be evaluated to determine its suitability for therapeutic applications. Studies have shown that this compound exhibits good bioavailability when administered orally or intravenously. Additionally, it has a relatively short half-life, which suggests that it may require multiple dosing regimens for sustained therapeutic effects.
In conclusion, Ethly ( hydroxymethyI)- oxo-pentanooat represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Further research is needed to fully understand its pharmacological properties and therapeutic potential. As our understanding of disease mechanisms continues to evolve, compounds like Ethly ( hydroxymethyI)- oxo-pentanooat will play an increasingly important role in developing new treatments for various diseases.
2172498-38-1 (ethyl 2-(1-cyclopropyl-1H-imidazol-2-yl)(hydroxy)methyl-4-oxopentanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)